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Compound of Interest

Compound Name: Thiophene-3-carboxylic acid

Cat. No.: B150701 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Thiophene-3-carboxylic acid. It is intended for laboratory

personnel, including researchers, scientists, and professionals in drug development, to ensure

safe and compliant laboratory practices.

Chemical Identifier:

Name: Thiophene-3-carboxylic acid

Synonyms: 3-Thenoic acid, 3-Carboxythiophene, β-Thiophenecarboxylic acid[1][2]

CAS Number: 88-13-1[1][2]

Molecular Formula: C₅H₄O₂S[2]

Molecular Weight: 128.15 g/mol [2]

Hazard Summary: Thiophene-3-carboxylic acid is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Thiophene-3-carboxylic acid.
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Body Part
Personal Protective
Equipment

Material/Standard
Rationale and Best
Practices

Eyes/Face

Chemical safety

goggles or a face

shield

European Standard

EN 166 or NIOSH

approved

Essential for

protecting eyes from

splashes. Standard

safety glasses are

inadequate.[4][5]

Hands
Chemical-resistant

gloves

Nitrile or butyl rubber

recommended

Inspect gloves for any

signs of degradation

or perforation before

use. Dispose of

contaminated gloves

immediately and wash

hands thoroughly after

removal.[6][7]

Body Laboratory coat

A fully fastened lab

coat provides a barrier

against accidental

spills. For larger

quantities, an

impervious apron is

recommended.[8][6]

Respiratory

Use in a well-

ventilated area or

chemical fume hood.

For low-fume

environments, an N95

mask may be suitable.

For higher exposures

or large spills, a full-

face respirator with

acid gas cartridges is

recommended.[6][7]

To minimize the

inhalation of any

potential vapors or

aerosols, all handling

should be performed

within a certified

chemical fume hood.

[6]

Foot Closed-toe shoes --- Protects feet from

spills and falling
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objects.[8]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidents and

maintain the chemical's integrity.

Engineering Controls:

Always handle Thiophene-3-carboxylic acid in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of dust and vapors.[8][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][3][6]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

designated workspace within a chemical fume hood, ensuring it is clean and uncluttered.[8]

Transfer: When transferring the solid, do so carefully to avoid generating dust.[8][4]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not breathe dust or

vapors.[3][6]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[8][6]

[9] Do not eat, drink, or smoke in the laboratory.[9][10]

Cleanup: After handling, decontaminate all work surfaces. Carefully remove and dispose of

contaminated PPE.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[1][3][11]

Keep containers tightly closed when not in use.[1][3][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/product/b150701?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:15:32~~Thiophene-3-carboxylic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:15:32~~Thiophene-3-carboxylic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.ambeed.com/products/thiophene-3-carboxylic-acid.html
https://www.ambeed.com/products/thiophene-3-carboxylic-acid.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:15:32~~Thiophene-3-carboxylic%20acid~~
https://m.chemicalbook.com/ProductMSDSDetailCB6141040_EN.htm
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:15:32~~Thiophene-3-carboxylic%20acid~~
https://m.chemicalbook.com/ProductMSDSDetailCB6141040_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[12]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][10]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Seek medical attention.[1][10]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[1]

[10]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[11]

[13]

Spill Response:

Small Spills: For minor spills, wear appropriate PPE, sweep up the solid material, and place

it into a suitable container for disposal.[1]

Large Spills: Evacuate the area immediately. Do not attempt to clean up large spills without

proper training and equipment. Contact your institution's environmental health and safety

department.[6]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12514&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB6141040_EN.htm
https://www.tcichemicals.com/BE/en/sds/M1404_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=CC13101DA&productDescription=THIOPHENE-3-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of Thiophene-3-carboxylic acid and associated waste is essential for

environmental safety and regulatory compliance.

Waste Classification: All waste materials, including the chemical itself, contaminated

absorbents, and disposable PPE, must be treated as hazardous waste.[3][6]

Waste Segregation: Do not mix Thiophene-3-carboxylic acid waste with other waste

streams. It should be collected in a dedicated, properly labeled, and sealed container.[8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3] Contact your institution's

environmental health and safety office for specific guidance.

Workflow for Handling Thiophene-3-carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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